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Compound of Interest

Compound Name:
6-Bromo-3-difluoromethoxy-2-

nitrotoluene

CAS No.: 1805527-71-2

Cat. No.: B1409812
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Property Detail

Chemical Name 6-Bromo-3-difluoromethoxy-2-nitrotoluene

CAS Number 1805527-71-2

Molecular Formula C₈H₆BrF₂NO₃

Molecular Weight 282.04 g/mol

SMILES Cc1c(NO2)c(OCHF2)ccc1Br

Physical State
Solid or Viscous Liquid (Batch dependent; verify

CoA)

Solubility
Soluble in DCM, DMSO, Ethyl Acetate; Insoluble

in Water

Key Moieties
Nitro (-NO₂), Aryl Bromide (-Br),

Difluoromethoxy (-OCHF₂)

Part 2: Hazard Identification & Toxicology (E-E-A-T
Analysis)
2.1 Energetic & Thermal Hazards (Nitro Group) The presence of the nitro group ortho to the

methyl group introduces a risk of thermal instability. While the bromine atom provides some

steric deactivation, nitro-toluenes are precursors to "self-oxidizing" decomposition events.

Risk: Runaway exothermic decomposition if heated above 150°C without solvent.

Control: Differential Scanning Calorimetry (DSC) is mandatory before scaling any reaction

>10g to determine the onset temperature of decomposition (

).

2.2 Fluorine-Specific Hazards (Difluoromethoxy Group) The -OCHF₂ group is generally

chemically stable but poses severe risks under fire conditions.

Combustion Product: Thermal decomposition releases Hydrogen Fluoride (HF) and Carbonyl

Fluoride (COF₂), both of which are immediately toxic to respiratory mucosa and corrosive to
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skin/eyes.

Metabolic Fate: While designed for metabolic stability, accidental ingestion may lead to

fluoride ion liberation via P450 oxidative dealkylation, carrying a risk of fluorosis or

hypocalcemia.

2.3 Acute Toxicology

Inhalation: High risk. Dust or vapor causes respiratory irritation and potential

methemoglobinemia (blue skin, dizziness) due to the nitro-aromatic nature.

Skin/Eye: Corrosive/Irritant. The benzylic-like environment (though deactivated) and aryl

halide nature suggest strong sensitizing potential.

Part 3: Engineering Controls & Personal Protective
Equipment (PPE)
3.1 Engineering Controls

Primary Containment: All handling of the neat solid/liquid must occur within a certified

chemical fume hood operating at face velocity >0.5 m/s.

Static Control: Use anti-static liners and ground all glassware. Nitro-aromatics can be

sensitive to electrostatic discharge (ESD) in dry environments.

3.2 Personal Protective Equipment (PPE)

Respiratory: If handling powder outside a hood (not recommended), use a full-face respirator

with ABEK-P3 cartridges (protects against organic vapors, acid gases like HF, and

particulates).

Dermal: Double-gloving strategy.

Inner Layer: Nitrile (4 mil).

Outer Layer: Laminate film (Silver Shield/4H) or thick Nitrile (8 mil) for prolonged handling.

Ocular: Chemical splash goggles. Face shield required during reactor loading.
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Part 4: Handling & Synthesis Workflows
4.1 Storage Protocol

Temperature: Store at 2–8°C.

Atmosphere: Store under Argon or Nitrogen.[1] The difluoromethoxy group is stable, but the

aryl bromide can undergo slow photolytic degradation; amber vials are required.

Segregation: Keep away from strong reducing agents (hydrazine, hydrides) and strong

bases (which can deprotonate the methyl group, leading to quinone methide-like

polymerization).

4.2 Representative Synthesis Workflow The following diagram illustrates a standard usage

cycle, highlighting the critical safety decision points when using this intermediate in a Suzuki-

Miyaura coupling followed by Nitro reduction.
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CRITICAL SAFETY NODE

Receipt & QC
(Check CoA, DSC Data)

Storage
(2-8°C, Argon, Amber)

Step 1: Suzuki Coupling
(Pd-Cat, Boronic Acid, Base)

 Weighing in Hood

Workup & Isolation
(Remove Pd residues)

Waste Disposal
(Halogenated Stream)

Step 2: Nitro Reduction
(H2/Pd-C or Fe/NH4Cl)

Final Scaffold
(Amino-Biaryl)

Exotherm Risk:
Nitro reduction releases high heat.

Avoid dry Pd/C contact with solvent vapors.

Click to download full resolution via product page

Caption: Operational workflow for 6-Bromo-3-difluoromethoxy-2-nitrotoluene, emphasizing

the critical thermal risk during the nitro reduction step.

4.3 Experimental Protocol: Safe Suzuki Coupling Standard Operating Procedure (SOP) for 1.0

g Scale:

Setup: Flame-dry a 25 mL Schlenk flask. Cool under Argon.

Charging: Add 6-Bromo-3-difluoromethoxy-2-nitrotoluene (1.0 equiv), Boronic Acid (1.1

equiv), and Base (e.g., K₂CO₃, 2.0 equiv).
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Solvent: Add degassed Dioxane/Water (4:1). Note: Degassing is crucial to prevent

homocoupling and preserve catalyst.

Catalyst: Add Pd(dppf)Cl₂ (0.05 equiv) last against a counter-flow of Argon.

Reaction: Heat to 80°C. Safety: Do not exceed 100°C due to the nitro group's thermal

sensitivity.

Quench: Cool to RT, dilute with EtOAc, wash with brine.

Part 5: Emergency Response & Waste Disposal
5.1 Emergency Decision Tree In the event of a loss of containment, immediate action is

required to mitigate HF exposure and explosion risks.
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Incident Detected

Identify Type

Spill (Solid/Liquid) Fire / Thermal Runaway

Evacuate Area (10m) Activate Fire Alarm

Don PPE: Resp (ABEK) + Double Gloves

Absorb with Vermiculite.
Do NOT use combustible paper.

Seal in HazMat Drum
Label: 'Toxic + Fluorinated'

Use CO2 or Dry Powder.
NO WATER (Hydrolysis Risk)

WARNING: HF Gas Release.
Do not approach without SCBA.

Medical Evaluation:
Check for HF burns/Methemoglobinemia

Click to download full resolution via product page

Caption: Emergency response protocol distinguishing between containment failure and thermal

events.

5.2 Waste Disposal

Classification: Hazardous Chemical Waste (Toxic, Halogenated).
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Segregation: Do not mix with ketone solvents (acetone) in waste drums if strong bases are

present (exotherm risk).

Labeling: Must explicitly state "Contains Organic Fluorine" to alert incineration facilities of HF

generation potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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